Cas no 71789-10-1 (Silane,trimethyl-1,4-pentadiyn-1-yl-)

• Product Name: Silane,trimethyl-1,4-pentadiyn-1-yl-
• CAS No: 71789-10-1
• MF: C₈H₁₂Si
• MW: 136.266383171082
• MDL: MFCD00066350
• CID: 571756
• PubChem ID: 144510
• Update Time: 2025-04-19

Silane,trimethyl-1,4-pentadiyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Silane,trimethyl-1,4-pentadiyn-1-yl-
• 1-Trimethylsilyl-1,4-pentadiyne
• trimethyl(penta-1,4-diynyl)silane
• 1-trimethylsilyl-1,4-pentanediyne
• 5-trimethylsilyl-1,4-pentadiyne
• Silane,trimethyl-1,4-pentadiyn-1-yl
• X7215
• Trimethyl-1,4-pentadiynylsilane
• Trimethyl-1,4-pentadiyn-1-yl-silane
• MFCD00066350
• trimethyl(penta-1,4-diyn-1-yl)silane
• S19940
• CS-0326551
• EN300-7606139
• 71789-10-1
• F20460
• AKOS006344933
• DTXSID00222003
• A837327
• FS-5929
• WCA78910
• DB-121155

• MDL： MFCD00066350
• Inchi： 1S/C8H12Si/c1-5-6-7-8-9(2,3)4/h1H,6H2,2-4H3
• InChI Key： JKYMNPFNLMDSFG-UHFFFAOYSA-N
• SMILES： [Si](C#CCC#C)(C)(C)C

Computed Properties

• Exact Mass: 136.07100
• Monoisotopic Mass: 136.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.833
• Boiling Point: 117 ºC
• Flash Point: 13 ºC
• Refractive Index: 1.447
• PSA: 0.00000
• LogP: 1.89050

Silane,trimethyl-1,4-pentadiyn-1-yl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• HazardClass：3